Ethyl (2Z)-2-cyano-3-(naphthalen-2-yl)prop-2-enoate

• IUPAC Name: ethyl (Z)-2-cyano-3-naphthalen-2-ylprop-2-enoate
• InChI: InChI=1S/C16H13NO2/c1-2-19-16(18)15(11-17)10-12-7-8-13-5-3-4-6-14(13)9-12/h3-10H,2H2,1H3/b15-10-
• InChI Key: OCPOYALXTVXRED-GDNBJRDFSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC2=CC=CC=C2C=C1)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\C1=CC2=CC=CC=C2C=C1)/C#N
• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol
• CAS RN: 35688-72-3

Description

Chemical Reactions Analysis

The Rh(III)-catalyzed C–H bond naphthylation and cascade directing group (DG) transformation process used in the synthesis of naphthalene-substituted aromatic esters could potentially be relevant to the chemical reactions of Ethyl (2Z)-2-cyano-3-(naphthalen-2-yl)prop-2-enoate.

Scientific Research Applications

Interactions and Molecular Structure

Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate and its derivatives exhibit unique molecular interactions, such as N⋯π and O⋯π interactions, which are crucial for understanding crystal packing and molecular structure. These interactions, along with C–H⋯N and C–H⋯O hydrogen bonds, form distinct structural motifs like zigzag double-ribbons and 1-D double-columns, highlighting the significance of non-hydrogen bonding interactions in molecular assembly and crystal engineering (Zhang, Wu, & Zhang, 2011) (Zhang, Tong, Wu, & Zhang, 2012).

Photochemistry and Intramolecular Processes

The photochemistry of 2-(1-naphthyl)ethyl benzoates, analogs of Ethyl (2Z)-2-cyano-3-(naphthalen-2-yl)prop-2-enoate, shows interesting behaviors such as cycloaddition and intramolecular exciplex formation. These studies are vital for understanding the electron transfer mechanisms and the impact of substituent and solvent on photophysical properties. Such insights are beneficial for designing molecules with tailored photochemical behaviors for applications in photophysics and photochemistry (Morley & Pincock, 2001).

Coenzyme NADH Model Reactions

Ethyl (2Z)-4-bromo-2-cyano-3-(2-naphthyl)but-2-enoate, a closely related compound, has been used to study thermal reactions with coenzyme NADH models, revealing mechanisms such as hydride transfer and debromocyclopropanation. These findings contribute to our understanding of enzyme mimicry and coenzyme models, which are fundamental for developing synthetic pathways that mimic biological transformations (Fang, Liu, Wang, & Ke, 2006).

Polymers and Material Science

Research on polymers like poly(ethylene-4,4'-biphenyl dicarboxylate) and related copolymers involving ethylene-2,6-naphthalene dicarboxylate provides insights into crystal morphology and thermodynamics. These studies are crucial for the development of materials with specific crystalline structures and thermal properties, relevant for applications in materials science and engineering (Wendling et al., 1999).